![molecular formula C8H8INO2 B1610802 1-Iodo-2,4-dimethyl-6-nitrobenzene CAS No. 593255-20-0](/img/structure/B1610802.png)
1-Iodo-2,4-dimethyl-6-nitrobenzene
Overview
Description
1-Iodo-2,4-dimethyl-6-nitrobenzene, also known as IDNB, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline solid that is mainly used as a precursor for the synthesis of various organic compounds.
Scientific Research Applications
Inhibitor Studies
This compound has been identified as an inhibitor of cytochrome P450 3A4 (CYP3A4) , a crucial enzyme in drug metabolism. Researchers use it to study the inhibition potency and understand the interaction between drugs and the enzyme. This is vital for drug development and safety, as CYP3A4 is responsible for the metabolism of approximately half of all drugs.
Mechanism of Action
Target of Action
The primary target of 1-Iodo-2,4-dimethyl-6-nitrobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring . This makes the benzene ring especially stable and it wants to be retained during reactions .
Mode of Action
1-Iodo-2,4-dimethyl-6-nitrobenzene undergoes electrophilic aromatic substitution . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Pharmacokinetics
Its molecular weight of 27706 suggests it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Iodo-2,4-dimethyl-6-nitrobenzene. For instance, it is recommended to store the compound at a temperature of 2-8°C . This suggests that temperature may affect its stability and, potentially, its efficacy.
properties
IUPAC Name |
2-iodo-1,5-dimethyl-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c1-5-3-6(2)8(9)7(4-5)10(11)12/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHFAHQKEKVTXOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)[N+](=O)[O-])I)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20556039 | |
Record name | 2-Iodo-1,5-dimethyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20556039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
593255-20-0 | |
Record name | 2-Iodo-1,5-dimethyl-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20556039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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